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Compound of Interest

Compound Name: Dihydroseselin

Cat. No.: B1632921 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling procedures for

Dihydroseselin in a laboratory setting. The information is compiled to ensure the safety of

personnel and the integrity of research.

Chemical Identification
Identifier Value

Product Name Dihydroseselin

CAS Number 2221-66-1[1]

Molecular Formula C14H14O3[1]

Molecular Weight 230.26 g/mol [1]

Synonyms
2H,8H-Benzo[1,2-b:3,4-b']dipyran-2-one, 9,10-

dihydro-8,8-dimethyl-[1]

Hazard Identification and Classification
Dihydroseselin is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).

GHS Classification:
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Hazard Class Hazard Category GHS Code

Acute Toxicity, Oral Category 4 H302[1]

Acute Aquatic Toxicity Category 1 H400[1]

Chronic Aquatic Toxicity Category 1 H410[1]

GHS Label Elements:

Element Description

Pictogram

Signal Word Warning[2]

Hazard Statements
H302: Harmful if swallowed.[1] H410: Very toxic

to aquatic life with long lasting effects.[1]

Precautionary Statements

P264: Wash skin thoroughly after handling.[1]

P270: Do not eat, drink or smoke when using

this product.[1] P273: Avoid release to the

environment.[1] P301 + P312: IF SWALLOWED:

Call a POISON CENTER or doctor/physician if

you feel unwell.[1] P330: Rinse mouth.[1] P391:

Collect spillage.[1] P501: Dispose of

contents/container to an approved waste

disposal plant.[1]

Toxicological Information
The primary toxicological concern with Dihydroseselin is acute oral toxicity.[1]

Route of Exposure Effect Classification

Oral Harmful if swallowed
Acute Toxicity, Oral (Category

4)[1]

Carcinogenicity:
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IARC: No component of this product present at levels greater than or equal to 0.1% is

identified as a probable, possible or confirmed human carcinogen by IARC.[1]

ACGIH: No component of this product present at levels greater than or equal to 0.1% is

identified as a carcinogen or potential carcinogen by ACGIH.[1]

NTP: No component of this product present at levels greater than or equal to 0.1% is

identified as a known or anticipated carcinogen by NTP.[1]

OSHA: No component of this product present at levels greater than or equal to 0.1% is

identified as a carcinogen or potential carcinogen by OSHA.[1]

Experimental Protocols: Detailed experimental protocols for the determination of toxicological

properties of Dihydroseselin are not publicly available in the consulted safety data sheets. The

classification is based on available data.[1]

First-Aid Measures
Exposure Route Procedure

If Swallowed
Call a POISON CENTER or doctor/physician if

you feel unwell.[1] Rinse mouth.[1]

In Case of Eye Contact
Rinse opened eye for several minutes under

running water.[3]

In Case of Skin Contact
Generally the product does not irritate the skin.

[3] Wash off with soap and plenty of water.

If Inhaled
Supply fresh air; consult a doctor in case of

complaints.[3]

Most important symptoms and effects: The most important known symptoms and effects are

described in the labelling (see section 2.2).[1]

Indication of any immediate medical attention and special treatment needed: Treat

symptomatically.[1]

Handling and Storage
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Precautions for Safe Handling:

Avoid contact with skin and eyes.[1]

Avoid formation of dust and aerosols.[1]

Provide appropriate exhaust ventilation at places where dust is formed.[1]

Do not eat, drink or smoke when using this product.[1]

Wash hands thoroughly after handling.[1]

Conditions for Safe Storage:

Keep container tightly closed in a dry and well-ventilated place.[1]

Store at -20°C as a powder or -80°C in solvent.[1]

Keep away from direct sunlight and sources of ignition.[1]

Incompatible Materials:

Strong acids/alkalis, strong oxidizing/reducing agents.[1]

Exposure Controls and Personal Protection
Engineering Controls:

Handle in a well-ventilated area.

Provide accessible safety shower and eye wash station.[1]

Personal Protective Equipment (PPE):
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Protection Type Specification

Eye/Face Protection Safety glasses with side-shields.[1]

Skin Protection Protective gloves and impervious clothing.[1]

Respiratory Protection A suitable respirator should be used.[1]

Hygiene Measures:

Handle in accordance with good industrial hygiene and safety practice.[4]

Wash hands before breaks and at the end of the workday.

Accidental Release Measures
Personal Precautions:

Use personal protective equipment.[1]

Avoid dust formation.

Avoid breathing vapors, mist, or gas.[1]

Ensure adequate ventilation.[1]

Evacuate personnel to safe areas.[1]

Environmental Precautions:

Prevent further leakage or spillage if safe to do so.

Do not let product enter drains.[1]

Discharge into the environment must be avoided.[1]

Methods for Cleaning Up:

Sweep up and shovel into suitable containers for disposal.[2]
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Keep in suitable, closed containers for disposal.[2]

Collect spillage.[1]

Dispose of contents/container to an approved waste disposal plant.[1]

Firefighting Measures
Suitable Extinguishing Media:

Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[1]

Special Hazards Arising from the Substance:

Under fire conditions, may decompose and emit toxic fumes.[1]

Advice for Firefighters:

Wear self-contained breathing apparatus for firefighting if necessary.[1]

Stability and Reactivity
Parameter Description

Reactivity No data available.[1]

Chemical Stability
Stable under recommended storage conditions.

[1]

Possibility of Hazardous Reactions No data available.[1]

Conditions to Avoid No data available.[1]

Incompatible Materials
Strong acids/alkalis, strong oxidizing/reducing

agents.[1]

Hazardous Decomposition Products

Under fire conditions, may decompose and emit

toxic fumes.[1] Other decomposition products -

no data available.[1]

Disposal Considerations
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Waste Treatment Methods:

Dispose of contents/container to an approved waste disposal plant.[1]

Offer surplus and non-recyclable solutions to a licensed disposal company.

Visual Workflow for Handling Dihydroseselin
The following diagram illustrates a standard workflow for the safe handling of chemical

compounds like Dihydroseselin in a laboratory setting.
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Caption: General laboratory workflow for handling chemical compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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